Cas no 374920-73-7 (3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid)

• Product Name: 3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
• CAS No: 374920-73-7
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 3058946
• PubChem ID: 819612
• Update Time: 2025-04-21

3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
• STK346649
• CS-0327527
• 3-[(3-nitro-1,2,4-triazolyl)methyl]benzoic acid
• AKOS000308443
• 374920-73-7
• AKOS015922408
• CCG-116638
• Oprea1_766657
• Z56926828
• 3-[(3-nitro-1,2,4-triazol-1-yl)methyl]benzoic acid
• 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid

• Inchi： 1S/C10H8N4O4/c15-9(16)8-3-1-2-7(4-8)5-13-6-11-10(12-13)14(17)18/h1-4,6H,5H2,(H,15,16)
• InChI Key： PBPBRUBGUQMZBF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 248.05455475Da
• Monoisotopic Mass: 248.05455475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų